4-Bromo-1-chloro-2-fluorobenzene
Overview
Description
4-Bromo-1-chloro-2-fluorobenzene is a useful research compound. Its molecular formula is C6H3BrClF and its molecular weight is 209.44 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electrochemical Fluorination
The electrochemical fluorination of halobenzenes, including compounds similar to 4-Bromo-1-chloro-2-fluorobenzene, has been studied for its potential in producing various fluorinated compounds. This process involves cathodic dehalogeno-defluorination, leading to the formation of different halogenated compounds as well as the fluorinated products (Horio et al., 1996).
Photoreactions with Cyclopentene
Research has shown that halogenobenzenes, including those structurally related to this compound, can undergo photoreactions with cyclopentene. This results in products derived from insertion into the carbon-halogen bond, which is a type of reaction previously unknown in this series (Bryce-Smith et al., 1980).
Synthesis of Fluorinated Benzoic Acids
The cobalt-catalysed methoxycarbonylation of polysubstituted bromo- and chlorofluorobenzenes, closely related to this compound, has been researched for synthesizing various fluorobenzoic acid derivatives. This process highlights the chemoselectivity and regio-selectivity of the reaction while maintaining the fluorine substituents intact (Boyarskiy et al., 2010).
Vibrational Spectroscopy Studies
Studies on vibrational spectroscopy have included trisubstituted benzenes similar to this compound. These studies involve zero-order normal coordinate analysis for both in-plane and out-of-plane vibrations, providing insights into the molecular structure and bonding of such compounds (Reddy & Rao, 1994).
Application in Lithium-Ion Batteries
In the field of energy storage, derivatives of this compound have been studied as electrolyte additives in lithium-ion batteries. Specifically, 4-bromo-2-fluoromethoxybenzene has been shown to enhance the thermal stability and lower the flammability of lithium-ion batteries, making it a potential bi-functional electrolyte additive (Zhang, 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
4-Bromo-1-chloro-2-fluorobenzene is a polyhalo substituted benzene
Mode of Action
It’s known to undergo suzuki coupling with 2-cyanoarylboronic esters to form the corresponding biphenyls . This reaction involves the electrophilic aromatic substitution mechanism . In the first step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biphenyls formed through suzuki coupling are precursors for synthesizing 6-substituted phenanthridines . Phenanthridines are heterocyclic compounds that have been studied for their diverse biological activities.
Result of Action
The compound’s ability to form biphenyls through suzuki coupling suggests it could play a role in the synthesis of various biologically active compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it’s a flammable liquid that should be kept away from heat and ignition sources . It’s also recommended to ensure adequate ventilation when handling this compound .
Properties
IUPAC Name |
4-bromo-1-chloro-2-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClF/c7-4-1-2-5(8)6(9)3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGYWDGVTLKNTBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60369206 | |
Record name | 4-Bromo-1-chloro-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
60811-18-9 | |
Record name | 4-Bromo-1-chloro-2-fluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60811-18-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-1-chloro-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60369206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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